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Compound of Interest

Compound Name: Endothelin (16-21)

Cat. No.: B050446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endothelin (16-21), also known as IRL 1620, is a synthetic hexapeptide fragment of

Endothelin-1 (ET-1). It is a highly selective agonist for the Endothelin B (ETB) receptor. This

selectivity makes it a valuable tool for investigating the specific roles of the ETB receptor in

various physiological and pathological processes, including its potential as a therapeutic target.

For instance, IRL 1620 has been shown to induce angiogenesis and neurogenesis, suggesting

its potential in repairing tissue damage after events like a stroke. It is also being explored for its

ability to increase blood flow to tumors, potentially enhancing the efficacy of cancer therapies.

These application notes provide detailed protocols for common in vitro assays used to

characterize the activity and signaling pathways of Endothelin (16-21).

Quantitative Data Summary
The following table summarizes the key quantitative parameters for Endothelin (16-21) from

various in vitro studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b050446?utm_src=pdf-interest
https://www.benchchem.com/product/b050446?utm_src=pdf-body
https://www.benchchem.com/product/b050446?utm_src=pdf-body
https://www.benchchem.com/product/b050446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value
Cell Line /
System

Receptor Reference

Binding Affinity

(Ki)
0.16 nM

Human Girardi

heart cells
ETB

Binding Affinity

(Ki)
0.28 nM Rat brain ETB

Binding Affinity

(IC50)
0.23 nM

CHO cells

expressing

human ETB

ETB

Functional

Potency (EC50)
2.5 nM

Rat stomach

strips

(Contraction)

ETB

Functional

Potency (EC50)
0.89 nM

Rabbit

saphenous vein

(Contraction)

ETB

Experimental Protocols
Receptor Binding Assay (Competitive Binding)
This protocol determines the binding affinity (Ki) of Endothelin (16-21) for the ETB receptor by

measuring its ability to compete with a radiolabeled ligand.

Objective: To determine the inhibitory constant (Ki) of Endothelin (16-21) at the ETB receptor.

Materials:

CHO-K1 cells stably expressing human ETB receptors (or other suitable cell line)

Cell culture medium (e.g., Ham's F-12 with 10% FBS)

Membrane preparation buffer (50 mM Tris-HCl, pH 7.4)

Assay buffer (50 mM Tris-HCl, 25 mM MgCl2, 0.1% BSA, pH 7.4)
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Radioligand: [¹²⁵I]-ET-1 or [¹²⁵I]-ET-3

Non-labeled competitor: Endothelin (16-21) (IRL 1620)

Non-specific binding control: Unlabeled ET-1 (1 µM)

Scintillation cocktail

Glass fiber filters (e.g., Whatman GF/C)

Scintillation counter

Workflow Diagram:
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Membrane Preparation

Binding Assay

Data Analysis

Culture ETB-expressing
CHO cells

Harvest and homogenize
cells in buffer

Centrifuge to pellet
membranes

Resuspend membrane
pellet in assay buffer

Incubate membranes with
[¹²⁵I]-ET-1 and varying

concentrations of
Endothelin (16-21)

Separate bound from free
ligand via vacuum filtration

on glass fiber filters

Wash filters to remove
non-specific binding

Measure radioactivity
on filters using a

scintillation counter

Plot % specific binding
vs. log[Endothelin (16-21)]

Determine IC50 value from
competition curve

Calculate Ki using the
Cheng-Prusoff equation
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To cite this document: BenchChem. [Application Notes & Protocols: In Vitro Assays for
Endothelin (16-21)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050446#endothelin-16-21-in-vitro-assay-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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